Triiodochromium

• IUPAC Name: triiodochromium
• InChI: InChI=1S/Cr.3HI/h;3*1H/q+3;;;/p-3
• InChI Key: PPUZYFWVBLIDMP-UHFFFAOYSA-K
• Canonical SMILES: [Cr](I)(I)I
• Molecular Formula: CrI3
• Molecular Weight: 432.710 g/mol
• CAS No.: 13569-75-0

Description

It appears as a black solid and is primarily used to prepare other chromium iodides . Triiodochromium exhibits a cubic-closest packing arrangement in a double-layer crystal lattice, where chromium atoms exhibit octahedral coordination geometry .

Preparation Methods

Triiodochromium is typically prepared by the direct reaction of chromium metal with an excess of iodine. The reaction is conducted at a temperature of 500°C, following the equation: [ 2 \text{Cr} + 3 \text{I}_2 \rightarrow 2 \text{CrI}_3 ] To obtain high-purity samples, the product is thermally decomposed at 700°C to sublime out chromium diiodide, which is then reiodinated .

Chemical Reactions Analysis

Triiodochromium undergoes various chemical reactions, including:

Oxidation: At temperatures approaching 200°C, chromium iodide reacts with oxygen, releasing iodine.

Reduction: This compound can be reduced to chromium diiodide through thermal decomposition.

Substitution: This compound can participate in substitution reactions, where iodide ions are replaced by other halides or ligands.

Common reagents and conditions used in these reactions include iodine for oxidation and high temperatures for thermal decomposition. Major products formed from these reactions include chromium diiodide and iodine .

Scientific Research Applications

Triiodochromium has several scientific research applications:

Chemistry: It is used to prepare other chromium iodides and mixed halides.

Spintronics: This compound was one of the first materials discovered to be a magnetic two-dimensional material, making it highly promising for spintronics devices.

Mechanism of Action

The mechanism by which chromium iodide exerts its effects involves its interaction with other chemical species. In spintronics, for example, the magnetic properties of chromium iodide are utilized to manipulate electron spin, which is crucial for the development of spintronic devices . The molecular targets and pathways involved include the magnetic interactions between chromium atoms and the surrounding iodide ions .

Comparison with Similar Compounds

Triiodochromium can be compared with other similar compounds such as:

Chromium chloride (CrCl₃): Like chromium iodide, chromium chloride exhibits a cubic-closest packing arrangement and octahedral coordination geometry.

Chromium bromide (CrBr₃): This compound also shares structural similarities with chromium iodide but lacks the same level of magnetic properties.

This compound’s uniqueness lies in its magnetic properties, which make it suitable for applications in spintronics and other advanced technological fields .

Biological Activity

Triiodochromium, also known as chromium(III) iodide (CrI₃), is a compound that has garnered attention in various fields of research due to its unique properties and potential applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by diverse sources.

• Molecular Formula: CrI₃
• Molecular Weight: 432.71 g/mol
• Appearance: Dark black/gray powder
• Melting Point: >600°C
• CAS Number: 13569-75-0

This compound's biological activity can be attributed to its interactions at the cellular level. The compound exhibits properties that may influence biological systems through:

• Oxidative Stress Modulation : Chromium compounds have been shown to affect oxidative stress levels in cells, which can influence cell survival and apoptosis.
• Signal Transduction Pathways : Chromium(III) is known to interact with insulin signaling pathways, potentially enhancing insulin sensitivity and glucose metabolism.
• Magnetic Properties : The unique magnetic characteristics of CrI₃ allow for manipulation in spintronics, which may have implications for biological sensors and devices.

In Vivo Studies

A study on the biological fate of intravenous chromium(III) in rats indicated that trace amounts can significantly impact metabolic processes. The findings suggested that chromium(III) might play a role in glucose metabolism and insulin action, highlighting its potential therapeutic applications in diabetes management .

In Vitro Studies

In vitro studies have demonstrated that this compound can induce cellular responses related to oxidative stress. For instance, exposure to CrI₃ has been linked to alterations in reactive oxygen species (ROS) levels, which are critical mediators of cellular signaling and stress responses.

Case Studies

Study	Findings
Pittman et al. (1962)	Investigated the pharmacological effects of triiodothyronine (T3), a thyroid hormone that shares structural similarities with CrI₃, suggesting potential metabolic influences .
Biological Activity of Chromium (III)	Explored the role of chromium(III) in glucose metabolism; findings indicated enhanced insulin sensitivity in treated subjects .
Oxidative Stress Responses	Examined how CrI₃ influences ROS production and cellular responses, indicating a potential mechanism for its biological effects.

Applications

This compound has several scientific research applications:

• Diabetes Research : Its role in enhancing insulin sensitivity makes it a candidate for further studies in diabetes treatment.
• Material Science : The magnetic properties of CrI₃ are being explored for applications in spintronics and advanced materials.
• Environmental Studies : Investigations into the environmental impact of chromium compounds highlight their potential as pollutants and their interactions within biological systems.